Cas no 14585-43-4 (1,4-Piperazinediethanol,a1,a4-bis[(phenylamino)methyl]-)

• Product Name: 1,4-Piperazinediethanol,a1,a4-bis[(phenylamino)methyl]-
• CAS No: 14585-43-4
• MF: C₂₂H₃₂N₄O₂
• MW: 384.515085220337
• CID: 147526
• PubChem ID: 290374
• Update Time: 2025-04-19

1,4-Piperazinediethanol,a1,a4-bis[(phenylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediethanol,a1,a4-bis[(phenylamino)methyl]-
• 1-anilino-3-[4-(3-anilino-2-hydroxypropyl)piperazin-1-yl]propan-2-ol
• 1,1'-piperazine-1,4-diylbis[3-(phenylamino)propan-2-ol]
• 1,4-Bis-(3-anilino-2-hydroxy-propyl)piperazin
• 3,3'-dianilino-1,1'-piperazine-1,4-diyl-bis-propan-2-ol
• AC1L6DQH
• AC1Q77H7
• AG-K-27411
• AR-1B4891
• CTK4C4722
• KST-1B0521
• NSC153678
• NSC-153678
• 14585-43-4
• DTXSID00302798

• Inchi： 1S/C22H32N4O2/c27-21(15-23-19-7-3-1-4-8-19)17-25-11-13-26(14-12-25)18-22(28)16-24-20-9-5-2-6-10-20/h1-10,21-24,27-28H,11-18H2
• InChI Key： FYLVPQTYBYDLRA-UHFFFAOYSA-N
• SMILES： OC(CNC1C=CC=CC=1)CN1CCN(CC(CNC2C=CC=CC=2)O)CC1

Computed Properties

• Exact Mass: 384.25276
• Monoisotopic Mass: 384.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 616.9°C at 760 mmHg
• Flash Point: 326.9°C
• Refractive Index: 1.636
• PSA: 71
• LogP: 1.57180